2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine, 95%

• IUPAC Name: 5-(4-methylsulfonylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NO3S/c1-17(15,16)11-5-2-9(3-6-11)10-4-7-12(14)13-8-10/h2-8H,1H3,(H,13,14)
• InChI Key: BITRRRKSFVDYNJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CNC(=O)C=C2
• Molecular Formula: C12H11NO3S
• DSSTOX Substance ID: DTXSID80683118
• Molecular Weight: 249.29 g/mol
• CAS RN: 1198416-59-9

Description

2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine (2H-5-MSP) is a heterocyclic compound with a wide range of applications in scientific research. It is a highly versatile compound that has been used in a variety of laboratory experiments and studies. Its unique structure and properties make it a valuable tool for scientists and researchers.

Mechanism of Action

2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine, 95% is a versatile compound that can act as a ligand, a catalyst, or a reagent in various reactions. As a ligand, it can form complexes with metal ions, allowing for the study of coordination chemistry. As a catalyst, it can facilitate the formation of new bonds between molecules, allowing for the study of organic synthesis. As a reagent, it can react with other molecules to form new products, allowing for the study of the reactivity of organic molecules.
Biochemical and Physiological Effects
2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine, 95% has been studied for its biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, suggesting that it may have antimicrobial properties. It has also been studied for its ability to modulate the activity of certain enzymes, suggesting that it may have therapeutic applications.

Advantages and Limitations for Lab Experiments

The major advantage of 2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine, 95% is its versatility. It can be used as a ligand, a catalyst, or a reagent in a variety of laboratory experiments. Its unique structure and properties make it a valuable tool for scientists and researchers. However, there are some limitations to its use in laboratory experiments. Its solubility in water is limited, and it can be difficult to purify to the desired level of purity.

Future Directions

The potential applications of 2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine, 95% are vast and varied. Future research should focus on exploring its potential as an antimicrobial agent, as a therapeutic agent, and as a reagent in the study of organic synthesis and reactivity. Additionally, further research should be done to improve the synthesis and purification processes of 2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine, 95% to make it more accessible and cost-effective for use in laboratory experiments. Finally, further studies should be conducted to explore the potential of 2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine, 95% in other areas such as materials science and nanotechnology.

Synthesis Methods

2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine, 95% can be synthesized from the reaction of pyridine and 4-methylsulfonylphenol in the presence of a base, such as sodium hydroxide. The reaction is typically carried out in an aqueous solution at room temperature. The resulting product is a 95% pure 2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine, 95%.

Scientific Research Applications

2-Hydroxy-5-(4-methylsulfonylphenyl)pyridine, 95% has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent in the preparation of organic compounds, and as a ligand in coordination chemistry. It has also been used in the study of enzyme-catalyzed reactions, as a reagent in the study of the reactivity of organic molecules, and as a reagent in the study of the mechanisms of organic reactions.